
3-Bromo-1-methylpyrrolidine safety data sheet
(SDS) summary

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Bromo-1-methylpyrrolidine

This guide provides a comprehensive summary of the safety data for 3-Bromo-1-
methylpyrrolidine, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) to ensure a

thorough overview of handling procedures, physical and chemical properties, and hazard

information.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 3-Bromo-1-
methylpyrrolidine. These values are essential for safe handling, storage, and use in

experimental settings.
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Property Value

Molecular Formula C₅H₁₀BrN

Molecular Weight 164.04 g/mol [1][2][3][4]

Appearance Yellow to brown liquid[2]

Boiling Point 153-159 °C[3]

50-52 °C @ 1 mmHg[5]

Density 1.361 g/mL at 25 °C[3]

Refractive Index 1.491 at 20°C[3]

pKa 8.53 ± 0.40 (Predicted)[2][3]

Vapor Density 3.49[5]

Solubility Soluble in water[5]

Safety and Hazard Information
This section details the hazard classifications and safety parameters for 3-Bromo-1-
methylpyrrolidine, crucial for risk assessment and the implementation of safety protocols.

Parameter Value

GHS Signal Word Danger[6][7]

Flash Point 54.4 °C (129.9 °F)

71 °C (159.8 °F)[5]

Storage Temperature 2-8°C[3][6]

Hazard Class Flammable Liquid, Category 3[1]

Skin Corrosion, Category 1B[1]

Serious Eye Damage, Category 1[1]

UN Number UN2733[1]
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Hazard and Precautionary Statements
The Globally Harmonized System (GHS) provides standardized statements for communicating

hazards. The following are pertinent to 3-Bromo-1-methylpyrrolidine.

Type Code Statement

Hazard H226 Flammable liquid and vapour

H314
Causes severe skin burns and

eye damage[6]

H318 Causes serious eye damage[1]

Precautionary P210
Keep away from heat, sparks,

open flames.[1]

P280

Wear protective

gloves/clothing/eye protection.

[1]

P301 + P330 + P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[1]

P303 + P361 + P353

IF ON SKIN: Take off

immediately all contaminated

clothing. Rinse skin with water.

[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P310
Immediately call a POISON

CENTER or doctor.[1][6]

Experimental Protocols
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The safety data for 3-Bromo-1-methylpyrrolidine is based on standardized experimental

protocols. While the full, detailed methodologies are not provided in the source Safety Data

Sheets, the classifications are derived from tests conducted under established guidelines, such

as those from the Organisation for Economic Co-operation and Development (OECD).

Skin Corrosion/Irritation: The determination that this chemical causes severe skin burns is

likely based on in vitro or in vivo testing following guidelines similar to OECD Test Guideline

435 (In Vitro Membrane Barrier Test Method for Skin Corrosion) or OECD Test Guideline 404

(Acute Dermal Irritation/Corrosion). These tests involve applying the substance to skin tissue

(in vitro) or the skin of a test animal (in vivo) and observing the effects over a specified

period.

Eye Damage/Irritation: The classification for serious eye damage is typically determined by

methods outlined in OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). This protocol

involves applying the test substance to an animal's eye and assessing the level of damage

or irritation.

Flammability: The flash point is determined using standardized equipment and methods,

such as the Pensky-Martens or Cleveland open-cup methods, which establish the lowest

temperature at which vapors will ignite.

It is critical for researchers to understand that these are generalized descriptions. For detailed

experimental replication, the specific OECD (or equivalent) guideline documents should be

consulted directly.

Logical Workflow for Safe Handling
The following diagram outlines the necessary steps and considerations for safely handling 3-
Bromo-1-methylpyrrolidine in a research environment.
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Preparation & Risk Assessment

Handling & Storage

Emergency Response

Spill Response Exposure Response
1. Risk Assessment

- Review SDS
- Identify Hazards:

  - Flammable (H226)
  - Corrosive (H314)

2. Select PPE
- Chemical Goggles (EN 166)

- Nitrile/Neoprene Gloves
- Flame-retardant Lab Coat

Determine
Requirements

3. Engineering Controls
- Use Chemical Fume Hood

- Ensure Eyewash/Shower Access

Verify
Availability

4. Handling
- Ground equipment

- Avoid ignition sources
- Dispense in fume hood

Proceed to Handling

5. Storage
- Store at 2-8°C

- Keep container tightly closed
- Flammable liquids cabinet

After Use

Re-assess for
new experiments

Spill

Evacuate Area

Exposure

Skin Contact:
- Remove contaminated clothing

- Flush with water for 15 min

Eye Contact:
- Rinse with water for 15 min

- Seek immediate medical attention

Inhalation:
- Move to fresh air

- Seek medical attention

Ingestion:
- Do NOT induce vomiting

- Rinse mouth, call Poison Center

Control Ignition Sources

Absorb with Inert Material

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for handling 3-Bromo-1-methylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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